Cas no 2470440-56-1 ((1,3-oxazol-4-yl)methanethiol hydrochloride)

• Product Name: (1,3-oxazol-4-yl)methanethiol hydrochloride
• CAS No: 2470440-56-1
• MF: C₄H₆ClNOS
• MW: 151.614538669586
• MDL: MFCD32711450
• CID: 5670586
• PubChem ID: 155820016
• Update Time: 2025-10-29

(1,3-oxazol-4-yl)methanethiol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1,3-oxazol-4-yl)methanethiol hydrochloride
• 2470440-56-1
• EN300-27112945
• 1,3-Oxazol-4-ylmethanethiol;hydrochloride

• MDL： MFCD32711450
• Inchi： 1S/C4H5NOS.ClH/c7-2-4-1-6-3-5-4;/h1,3,7H,2H2;1H
• InChI Key： FFYCSIKXNFOIMG-UHFFFAOYSA-N
• SMILES： Cl.SCC1=COC=N1

Computed Properties

• Exact Mass: 150.9858627g/mol
• Monoisotopic Mass: 150.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Additional information on (1,3-oxazol-4-yl)methanethiol hydrochloride

Introduction to (1,3-oxazol-4-yl)methanethiol hydrochloride (CAS No. 2470440-56-1)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis and characterization of novel therapeutic agents. One such compound, (1,3-oxazol-4-yl)methanethiol hydrochloride (CAS No. 2470440-56-1), has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to the oxazole class of heterocyclic molecules, which are widely recognized for their biological activity and versatility in drug design.

The molecular structure of (1,3-oxazol-4-yl)methanethiol hydrochloride consists of an oxazole ring substituted with a methanethiol group at the 4-position, followed by a hydrochloride salt form. The oxazole ring itself is a five-membered aromatic heterocycle containing one oxygen atom and two carbon atoms. This structural motif is known for its stability and ability to engage in various hydrogen bonding interactions, making it a valuable scaffold in drug discovery.

In recent years, there has been a growing interest in oxazole derivatives due to their demonstrated efficacy in treating a variety of diseases. The methanethiol group appended to the oxazole ring introduces a thiol moiety, which is known for its reactivity and potential biological activity. Thiol groups are crucial in many biological processes and have been utilized in the development of antiviral, antibacterial, and anti-inflammatory agents.

One of the most compelling aspects of (1,3-oxazol-4-yl)methanethiol hydrochloride is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have explored its utility in generating novel compounds with enhanced pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymatic targets, which could lead to the development of new therapeutic strategies.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for use in various biochemical assays and drug formulation processes. This solubility advantage is particularly important for pharmaceutical applications where bioavailability and delivery efficiency are critical factors.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of (1,3-oxazol-4-yl)methanethiol hydrochloride. Molecular docking studies have revealed that this compound can interact with specific protein targets, suggesting potential therapeutic benefits. These interactions are often mediated by the oxazole ring and the thiol group, which can form hydrogen bonds and other non-covalent interactions with biological molecules.

In addition to its potential as an intermediate in drug synthesis, (1,3-oxazol-4-yl)methanethiol hydrochloride has been investigated for its role in chemical biology research. The ability to modify or functionalize this compound allows researchers to explore new avenues in understanding cellular processes and developing targeted therapies. For example, it has been used as a tool compound to study enzyme mechanisms and to develop inhibitors for specific biochemical pathways.

The synthesis of (1,3-oxazol-4-yl)methanethiol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical use. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions are commonly utilized in its preparation.

The chemical properties of this compound make it a valuable asset in the pharmaceutical industry. Its stability under various conditions and compatibility with other reagents allow for diverse applications in drug development. Furthermore, its ability to undergo selective modifications opens up possibilities for creating libraries of derivatives with tailored biological activities.

As research continues to uncover new applications for heterocyclic compounds like (1,3-oxazol-4-yl)methanethiol hydrochloride, it is likely that this compound will play an increasingly important role in medicinal chemistry. The combination of its structural features and functional properties makes it a promising candidate for further investigation into novel therapeutic agents.